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Compound of Interest

Compound Name: N-Methylpropionamide

Cat. No.: B074207

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

N-Methylpropionamide (CAS No. 1187-58-2), a low-molecular-weight amide, serves as a
valuable processing aid in various areas of polymer chemistry.[1] Its polar nature, good
solvency, and stable chemical behavior make it an effective medium for polymer synthesis, a
processing additive for enhancing material characteristics, and a tool for investigating polymer
solubility.[1][2] These notes provide detailed insights into the applications of N-
Methylpropionamide, with a focus on its role in the synthesis and processing of polyamides,
alongside experimental protocols for its use.

Physicochemical Properties

A summary of the key physicochemical properties of N-Methylpropionamide is presented in
the table below.
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Property Value

CAS Number 1187-58-2

Molecular Formula C4H9NO

Molecular Weight 87.12 g/mol [3]
Appearance Colorless clear liquid[1]
Melting Point -43 °C[3]

Boiling Point 146 °C at 90 mmHgJ3]
Density 0.931 g/mL at 25 °C

Applications in Polymer Chemistry

N-Methylpropionamide’s primary utility in polymer chemistry stems from its excellent solvent
properties, particularly for polar polymers. It is used as a reaction medium for polymerization, a
solvent for polymer solutions in spinning and casting processes, and as an additive to modify
the processing characteristics of polymer melts.[1]

Solvent for Polyamide and Aramid Synthesis

N-Methylpropionamide is an effective solvent for the synthesis of polyamides and aramids. Its
ability to dissolve the monomers and the resulting polymer facilitates high molecular weight
polymer formation. While many published protocols for aramid synthesis utilize the closely
related solvent N-Methyl-2-pyrrolidone (NMP), the similar amide structure of N-
Methylpropionamide makes it a suitable alternative.[2][4] The synthesis often involves the
low-temperature solution polycondensation of a diamine with a diacyl chloride.

Key advantages of using N-Methylpropionamide in this context include:

» High Solvency: Effectively dissolves aromatic diamines and diacid chlorides, as well as the
resulting aramid polymer.

» Reaction Control: Enables the reaction to be carried out at low temperatures, minimizing side
reactions.
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» Facilitates High Molecular Weight: By keeping the polymer in solution, it allows for the growth

of long polymer chains.

Processing Aid in Aramid Fiber Spinning

In the production of high-performance aramid fibers, a polymer solution is required for the
spinning process. N-Methylpropionamide can be used as the solvent to create the spinning
dope. The concentration and viscosity of this solution are critical parameters that influence the
properties of the final fiber. Often, inorganic salts such as calcium chloride (CaCl2) or lithium
chloride (LiCl) are added to the solvent to enhance polymer solubility.[2][4]

The general workflow for aramid fiber spinning using an amide solvent like N-
Methylpropionamide is depicted in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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